N-(2,3-dimethylphenyl)-2-(2-methylmorpholin-4-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(2-methylmorpholin-4-yl)acetamide
• InChI: InChI=1S/C15H22N2O2/c1-11-5-4-6-14(13(11)3)16-15(18)10-17-7-8-19-12(2)9-17/h4-6,12H,7-10H2,1-3H3,(H,16,18)
• InChI Key: OXNKWUMREQHCFS-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCO1)CC(=O)NC2=CC=CC(=C2C)C
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

N-(2,3-dimethylphenyl)-2-(2-methylmorpholin-4-yl)acetamide, also known as DMMA, is a chemical compound that has been found to have potential applications in scientific research.

Mechanism of Action

N-(2,3-dimethylphenyl)-2-(2-methylmorpholin-4-yl)acetamide binds to the sigma-1 receptor, causing a conformational change that leads to the activation of various downstream signaling pathways. This activation has been shown to have a number of effects, including the modulation of ion channels, the regulation of intracellular calcium levels, and the activation of various kinases and phosphatases. These effects ultimately lead to changes in cellular function and behavior.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of intracellular calcium levels, and the activation of various signaling pathways. It has also been found to have potential as a therapeutic agent for the treatment of various neurological disorders, including depression, anxiety, and schizophrenia.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-2-(2-methylmorpholin-4-yl)acetamide has several advantages for lab experiments, including its high affinity for the sigma-1 receptor and its potential therapeutic applications. However, it also has limitations, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on N-(2,3-dimethylphenyl)-2-(2-methylmorpholin-4-yl)acetamide include further investigation into its mechanism of action, potential therapeutic applications, and potential side effects. Additionally, research could explore the use of this compound in combination with other compounds to enhance its effects or reduce potential side effects.

Synthesis Methods

N-(2,3-dimethylphenyl)-2-(2-methylmorpholin-4-yl)acetamide can be synthesized through a multi-step process involving the reaction of 2,3-dimethylbenzoyl chloride with 2-methylmorpholine in the presence of a base, followed by the addition of acetic anhydride and purification through column chromatography.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-(2-methylmorpholin-4-yl)acetamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in the regulation of various physiological processes, including pain perception, mood, and cognition. This compound has also been found to have potential as a therapeutic agent for the treatment of various neurological disorders, including depression, anxiety, and schizophrenia.